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Compound of Interest

Compound Name: Sodium ferrocyanide

Cat. No.: B1143547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prussian blue, chemically known as iron(III) hexacyanoferrate(II), is a synthetic inorganic

pigment with a rich history and a growing portfolio of applications in the biomedical field. Its

unique properties, including its intense blue color, high stability, and porous structure, have

made it a subject of interest for drug delivery systems, bioimaging, and as a potent antidote for

heavy metal poisoning. Prussian blue nanoparticles (PBNPs), in particular, are being explored

for their potential as carriers for anticancer drugs and as contrast agents in magnetic

resonance imaging (MRI).

The synthesis of Prussian blue is typically achieved through a straightforward precipitation

reaction between an iron(III) salt and a hexacyanoferrate(II) salt. This document provides a

detailed experimental protocol for the synthesis of Prussian blue using sodium ferrocyanide
as the ferrocyanide source.

Chemical Reaction Pathway
The synthesis of Prussian blue from sodium ferrocyanide and iron(III) chloride is a

precipitation reaction. The balanced chemical equation for this reaction is:

3 Na₄[Fe(CN)₆] + 4 FeCl₃ → Fe₄[Fe(CN)₆]₃ + 12 NaCl
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This reaction results in the formation of the characteristic deep blue precipitate of Prussian

blue.

Reactants

Products

Sodium Ferrocyanide

Prussian Blue Sodium Chloride

Iron(III) Chloride

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of Prussian blue.

Experimental Protocols
This section details a common method for the synthesis of Prussian blue.

Protocol 1: Simple Precipitation Method
This protocol is adapted from a direct, single-step process involving the dropwise addition of

sodium ferrocyanide to ferric chloride.[1]

Materials:

Iron(III) chloride (FeCl₃)

Sodium ferrocyanide (Na₄[Fe(CN)₆])

Distilled or deionized water

Beakers

Stirring rod or magnetic stirrer
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Filtration setup (e.g., Buchner funnel, filter paper, filter flask)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare an aqueous solution of iron(III) chloride.

Prepare an aqueous solution of sodium ferrocyanide.

Reaction:

Slowly add the sodium ferrocyanide solution dropwise to the iron(III) chloride solution

while stirring continuously.

A deep blue precipitate of Prussian blue will form immediately.

Washing and Filtration:

Continue stirring for a predetermined period to ensure the reaction goes to completion.

Filter the precipitate using a Buchner funnel and filter paper.

Wash the precipitate several times with distilled water to remove any unreacted reagents

and byproducts.

Drying:

Dry the collected Prussian blue pigment in an oven at a controlled temperature.

Experimental Workflow
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- Iron(III) Chloride

- Sodium Ferrocyanide
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Filtration and Washing

Drying

Characterization
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Caption: Experimental workflow for Prussian blue synthesis.

Data Presentation
The following tables summarize quantitative data from various synthesis protocols.

Table 1: Reactant Concentrations and Ratios
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Parameter Protocol 1 Protocol 2 Protocol 3

Iron(III) Chloride
Saturated Solution

(3.7 g in 5 mL H₂O)[2]
92 g in 100 mL H₂O[3] 2.6 g in 10 mL H₂O[4]

Potassium

Ferrocyanide

Saturated Solution

(1.39 g in 5 mL H₂O)

[2]

30 g in 100 mL H₂O[3] 2 g in 10 mL H₂O[4]

Molar Ratio

(FeCl₃:K₄[Fe(CN)₆])
Approx. 4:1 Approx. 4:1 Approx. 4:1

Note: While the prompt specifies sodium ferrocyanide, many detailed published protocols

utilize potassium ferrocyanide. The molar ratios are transferable.

Table 2: Reaction Conditions

Parameter Protocol A Protocol B Protocol C

Temperature Room Temperature 50 °C[5] 80 °C (aging)[6]

Reaction Time

Immediate

precipitation, followed

by stirring

48 hours[5] 20-24 hours (aging)[6]

Stirring Speed Not specified 600 RPM Not specified

Comparison of Sodium vs. Potassium Ferrocyanide
A study comparing the use of sodium ferrocyanide (Na-PB) and potassium ferrocyanide (K-

PB) in Prussian blue synthesis highlighted some key differences in the resulting pigment's

properties.[1]

Table 3: Property Comparison of Prussian Blue from Different Precursors
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Property
Na-PB (from Sodium
Ferrocyanide)

K-PB (from Potassium
Ferrocyanide)

Water Solubility Not water-soluble[1] Water-soluble[1]

IR Spectroscopy
Shows peaks indicating water

molecules[1]

No significant water molecule

peaks[1]

Bleeding Tendency
Good resistance in several

solvents[1]

Prone to bleeding in water-

based systems[1]

The difference in water solubility is particularly noteworthy for applications in paints and inks,

where the choice of ferrocyanide precursor can significantly impact the formulation and

performance of the final product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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